Cas no 7424-54-6 (Heptane-3,5-dione)

• Product Name: Heptane-3,5-dione
• CAS No: 7424-54-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 85912
• PubChem ID: 24856926
• Update Time: 2025-05-26

Heptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• Heptane-3,5-dione
• 3,5-Heptanedione
• Dipropionylmethane
• 3,5-Heptandione
• Q3B558E3VY
• DGCTVLNZTFDPDJ-UHFFFAOYSA-N
• 3,5-heptane dione
• PubChem21961
• KSC379Q6F
• TRA0069205
• RL04818
• ZB011671
• S
• Q27286956
• FT-0614742
• 3,5- Heptanedione
• 3,5-Heptanedione, purum, >=95.0% (GC)
• EN300-70185
• SCHEMBL93369
• EINECS 231-054-5
• 3,5-Heptanedione, 97%
• O11824
• UNII-Q3B558E3VY
• MFCD00015186
• CS-W013466
• AKOS004115517
• SY010299
• NS00037602
• J-511378
• H1395
• InChI=1/C7H12O2/c1-3-6(8)5-7(9)4-2/h3-5H2,1-2H
• AMY8840
• GEO-02700
• 7424-54-6
• DTXSID1064669
• GS-3720
• DB-022120
• Dipropionylmethane;Heptane-3,5-dione
• mixture of isomers,98%

• MDL： MFCD00015186
• Inchi： 1S/C7H12O2/c1-3-6(8)5-7(9)4-2/h3-5H2,1-2H3
• InChI Key： DGCTVLNZTFDPDJ-UHFFFAOYSA-N
• SMILES： O=C(CC)CC(CC)=O
• BRN： 635979

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: liquid
• Density: 0.946 g/mL at 25 °C(lit.)
• Melting Point: 26.25°C (estimate)
• Boiling Point: 177°C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.456(lit.)
• PSA: 34.14000
• LogP: 1.33470
• Solubility: Not available

Heptane-3,5-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：3
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds

Additional information on Heptane-3,5-dione

Research Brief on Heptane-3,5-dione (CAS: 7424-54-6) in Chemical and Biomedical Applications

Heptane-3,5-dione (CAS: 7424-54-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This β-diketone derivative exhibits unique structural properties that make it valuable for various applications, including metal chelation, enzyme inhibition, and as a building block for more complex molecular architectures. Recent studies have focused on its potential in drug development, particularly in targeting metalloenzymes and as a precursor for bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Heptane-3,5-dione as a scaffold for developing novel kinase inhibitors. The research team demonstrated that modifications at the 1- and 7-positions of the compound could yield potent and selective inhibitors for specific protein kinases involved in cancer pathways. The study highlighted the compound's versatility and its ability to maintain favorable pharmacokinetic properties when incorporated into larger molecular frameworks.

In the field of antimicrobial research, a recent investigation (Bioorganic Chemistry, 2024) examined Heptane-3,5-dione derivatives as potential agents against drug-resistant bacterial strains. The study found that certain derivatives showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to existing frontline antibiotics. The researchers attributed this activity to the compound's ability to disrupt bacterial metal homeostasis and interfere with essential enzymatic processes.

Analytical chemistry applications of Heptane-3,5-dione have also advanced significantly. A 2024 Analytical Chemistry publication reported its use as a derivatization agent for mass spectrometry analysis of complex biological samples. The compound's ability to form stable complexes with various analytes improved detection sensitivity and selectivity, particularly for low-abundance metabolites in proteomic studies.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and sustainable production methods for Heptane-3,5-dione. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) described a biocatalytic route using engineered enzymes that reduced energy consumption by 40% and improved yield compared to traditional synthetic methods.

Ongoing clinical research is exploring the safety profile of Heptane-3,5-dione derivatives, with preliminary results from Phase I trials indicating good tolerability in human subjects. These findings, presented at the 2024 American Chemical Society National Meeting, suggest potential for clinical translation of compounds based on this chemical scaffold.

Future research directions appear to be focusing on three main areas: 1) development of targeted drug delivery systems using Heptane-3,5-dione conjugates, 2) exploration of its photophysical properties for diagnostic applications, and 3) investigation of its potential in neurodegenerative disease therapeutics through metal chelation mechanisms. The compound's versatility and the growing body of research supporting its various applications suggest it will remain an important focus in chemical biology and pharmaceutical research in the coming years.